Cas no 1555940-00-5 (4-amino-3-(benzyloxy)-N-methylbenzene-1-sulfonamide)

• Product Name: 4-amino-3-(benzyloxy)-N-methylbenzene-1-sulfonamide
• CAS No: 1555940-00-5
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 5962599
• PubChem ID: 82901106
• Update Time: 2025-06-14

4-amino-3-(benzyloxy)-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(benzyloxy)-N-methylbenzene-1-sulfonamide
• 1555940-00-5
• AKOS021220251
• EN300-1295239

• Inchi： 1S/C14H16N2O3S/c1-16-20(17,18)12-7-8-13(15)14(9-12)19-10-11-5-3-2-4-6-11/h2-9,16H,10,15H2,1H3
• InChI Key： ALIANBLGQJQNRT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OCC1C=CC=CC=1)N)(NC)(=O)=O

Computed Properties

• Exact Mass: 292.08816355g/mol
• Monoisotopic Mass: 292.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.8Ų

Additional information on 4-amino-3-(benzyloxy)-N-methylbenzene-1-sulfonamide

Comprehensive Overview of 4-amino-3-(benzyloxy)-N-methylbenzene-1-sulfonamide (CAS No. 1555940-00-5)

4-amino-3-(benzyloxy)-N-methylbenzene-1-sulfonamide (CAS No. 1555940-00-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This sulfonamide derivative features a benzyloxy group and an amino substitution, making it a versatile intermediate in drug discovery. Researchers are increasingly exploring its potential applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

The compound’s molecular structure, characterized by the N-methylbenzene-1-sulfonamide backbone, offers excellent stability and bioavailability, which are critical for medicinal chemistry applications. Recent studies highlight its role in the synthesis of novel small-molecule inhibitors, a hot topic in oncology and neurodegenerative disease research. With the rise of AI-driven drug discovery, compounds like 4-amino-3-(benzyloxy)-N-methylbenzene-1-sulfonamide are being computationally screened for binding affinities, aligning with the growing demand for precision medicine solutions.

From a synthetic perspective, the benzyloxy moiety in this compound provides a reactive site for further functionalization, enabling the development of derivatives with tailored properties. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns, where researchers seek to optimize lead compounds for efficacy and safety. The compound’s CAS No. 1555940-00-5 is frequently referenced in patent literature, underscoring its industrial relevance.

Environmental and green chemistry considerations are also shaping the discourse around this compound. As sustainability becomes a priority, synthetic routes for 4-amino-3-(benzyloxy)-N-methylbenzene-1-sulfonamide are being reevaluated to minimize waste and energy consumption. This aligns with broader trends in circular economy practices, where efficient resource utilization is paramount.

In analytical chemistry, the compound’s distinct spectral signatures (e.g., NMR and MS data) facilitate its identification and purity assessment. Laboratories leveraging machine learning for spectral analysis often use such well-characterized compounds as benchmarks, reflecting the intersection of cheminformatics and experimental science.

Given its multifaceted applications, 4-amino-3-(benzyloxy)-N-methylbenzene-1-sulfonamide continues to be a focal point for interdisciplinary research. Whether in drug development, material science, or computational modeling, this compound exemplifies the synergy between traditional synthesis and cutting-edge technology.